![molecular formula C8H7N3O2 B1311892 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid CAS No. 190381-51-2](/img/structure/B1311892.png)
5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid
Overview
Description
5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid is a pyrazine derivative . It is an intermediate of the lipid-lowering drug amoximus .
Synthesis Analysis
5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid can be prepared by electrolytic oxidation of 2,5-dimethyl or 2-methyl-5- (substituted) methylpyrazine . Other synthetic strategies for similar compounds include condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The empirical formula of 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid is C6H6N2O2 . The molecular weight is 138.12 . The SMILES string representation is Cc1cnc(cn1)C(O)=O .Chemical Reactions Analysis
Simultaneous membrane-based solvent extraction (MBSE) and membrane-based solvent stripping (MBSS) of 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid have been studied . It reacts with Ln(NO3)3·6H2O and K4[W(CN)8]·2H2O to form a unique three-dimensional network structure which contains open channels .Physical And Chemical Properties Analysis
The melting point of 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid is 167-171 °C (lit.) . It is a powder in form .Scientific Research Applications
5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid: A Comprehensive Analysis of Scientific Research Applications
Synthesis of Europium (III) Complexes: 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid is used in the preparation of novel europium (III) complexes. These complexes have a variety of applications including:
- Electro-optical Science : Utilized in devices that convert electrical energy into light or vice versa .
- Laser Science : Important for the development of lasers that emit specific wavelengths of light .
- Optical Probe Catalysis : Acts as a catalyst in optical reactions .
- Organic Light-Emitting Diodes (OLEDs) : Used in the production of OLEDs due to their efficient red emission, contributing to longer lifetimes and higher energy yields .
- Thermo-sensors : Explored for temperature sensing in a specific range .
- Anti-counterfeiting Applications : Employed in paper-based acid–base vapor sensors that change emission color upon exposure, useful for security purposes .
Synthesis of Ln-Metal Organic Frameworks (MOFs) Ln-metal organic frameworks synthesized using 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid have applications in:
- Biodetection : Used in the detection of biological substances .
- Bioimaging : Applied in imaging techniques to visualize biological processes .
- Therapy : Potential use in therapeutic applications due to their luminescent properties .
- Catalysis : Ln-MOFs serve as catalysts due to the high coordination number and diverse geometries of lanthanide metal ions .
Drug Development: Imidazo[1,2-a]pyrazine derivatives, including 5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid, are known for their reactivity and multifarious biological activities which are crucial in drug development processes .
Chemical Synthesis: This compound acts as a versatile scaffold in organic synthesis, enabling the creation of complex molecules with potential applications across various chemical industries .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents . This suggests that the compound might interact with targets related to the tuberculosis pathogen.
Mode of Action
Imidazo[1,2-a]pyridines have been noted for their wide range of applications in medicinal chemistry . They are known to undergo various radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
Given the potential antituberculosis activity of related compounds , it’s plausible that the compound could affect pathways related to the survival and replication of the tuberculosis pathogen.
Pharmacokinetics
The compound’s predicted density is 149±01 g/cm3 , which might influence its bioavailability and distribution within the body.
Result of Action
Given the potential antituberculosis activity of related compounds , it’s plausible that the compound could have a significant impact on the survival and replication of the tuberculosis pathogen.
properties
IUPAC Name |
5-methylimidazo[1,2-a]pyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-5-2-9-3-7-10-6(8(12)13)4-11(5)7/h2-4H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKILTTJLBLGUNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC2=NC(=CN12)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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